Cas no 571155-37-8 (3-(Hydroxyimino)-1-propyl-2,3-dihydro-1H-indol-2-one)

• Product Name: 3-(Hydroxyimino)-1-propyl-2,3-dihydro-1H-indol-2-one
• CAS No: 571155-37-8
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5746201
• PubChem ID: 2432613
• Update Time: 2025-06-12

3-(Hydroxyimino)-1-propyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS000116483
• 3-hydroxyimino-1-propylindol-2-one
• EN300-05747
• 1-Propyl-1H-indole-2,3-dione 3-oxime
• 3-(hydroxyimino)-1-propyl-2,3-dihydro-1H-indol-2-one
• SCHEMBL7589906
• (3z)-1-propyl-1h-indole-2,3-dione 3-oxime
• SCHEMBL9301105
• Enamine_005316
• 571155-37-8
• Z49568914
• HMS1409B14
• 3-nitroso-1-propylindol-2-ol
• 1H-Indole-2,3-dione, 1-propyl-, 3-oxime
• 3-(Hydroxyimino)-1-propyl-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C11H12N2O2/c1-2-7-13-9-6-4-3-5-8(9)10(12-15)11(13)14/h3-6,14H,2,7H2,1H3
• InChI Key： SEPSISIEOYPZJT-UHFFFAOYSA-N
• SMILES： OC1=C(C2C=CC=CC=2N1CCC)N=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 375.8±25.0 °C(Predicted)
• pka: 8.30±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 3-(Hydroxyimino)-1-propyl-2,3-dihydro-1H-indol-2-one

Research Brief on 3-(Hydroxyimino)-1-propyl-2,3-dihydro-1H-indol-2-one (CAS: 571155-37-8)

3-(Hydroxyimino)-1-propyl-2,3-dihydro-1H-indol-2-one (CAS: 571155-37-8) is a synthetic indole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of molecules known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the hydroxyimino group and the propyl side chain at the N1 position of the indole ring contributes to its unique chemical and pharmacological profile.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 3-(Hydroxyimino)-1-propyl-2,3-dihydro-1H-indol-2-one. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling pathways, such as the NF-κB and MAPK pathways, which are implicated in inflammation and cancer progression. Additionally, the compound has shown promising results in inhibiting the growth of various cancer cell lines, including breast, lung, and colon cancer cells, suggesting its potential as a chemotherapeutic agent.

The synthesis of 3-(Hydroxyimino)-1-propyl-2,3-dihydro-1H-indol-2-one has been optimized to improve yield and purity, with recent advancements in catalytic methods and green chemistry approaches. Researchers have also explored its structural analogs to enhance its pharmacokinetic properties, such as solubility and metabolic stability, while retaining its biological activity. These efforts are crucial for advancing the compound into preclinical and clinical development stages.

One of the key challenges in the development of 3-(Hydroxyimino)-1-propyl-2,3-dihydro-1H-indol-2-one as a therapeutic agent is its potential toxicity and off-target effects. Recent studies have employed computational modeling and high-throughput screening to identify safer and more selective derivatives. Furthermore, combination therapy approaches, where the compound is used alongside established drugs, have been investigated to enhance efficacy and reduce adverse effects.

In conclusion, 3-(Hydroxyimino)-1-propyl-2,3-dihydro-1H-indol-2-one represents a promising candidate for further drug development, particularly in the areas of oncology and inflammation. Ongoing research aims to address its limitations and unlock its full therapeutic potential. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.